Cas no 207463-32-9 (5-[(2-chlorophenyl)methyl]-1,3-thiazol-2-amine)

• Product Name: 5-[(2-chlorophenyl)methyl]-1,3-thiazol-2-amine
• CAS No: 207463-32-9
• MF: C₁₀H₉ClN₂S
• MW: 224.709859609604
• MDL: MFCD00667685
• CID: 1075889
• PubChem ID: 727745
• Update Time: 2025-04-20

5-[(2-chlorophenyl)methyl]-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-Chlorobenzyl)thiazol-2-amine
• 5-(2-CHLOROBENZYL)-1,3-THIAZOL-2-AMINE
• 5-(2-Chloro-benzyl)-thiazol-2-ylamine
• 5-[(2-chlorophenyl)methyl]-1,3-thiazol-2-amine
• AKOS000122217
• Z57462436
• AB00080806-01
• Oprea1_059273
• 207463-32-9
• EN300-02538
• Oprea1_652952
• Cambridge id 5325049
• AG-690/12766369
• AZSAJPPZQCIVPK-UHFFFAOYSA-N
• SR-01000401579-1
• SR-01000401579
• F0202-0001
• SCHEMBL231018
• DB-306145
• CHEMBL4868107
• 5-(2-chlorobenzyl) thiazol-2-amine
• MFCD00667685
• 2-Thiazolamine, 5-[(2-chlorophenyl)methyl]-
• CS-0206408
• STK854984
• BS-22031

• MDL： MFCD00667685
• Inchi： 1S/C10H9ClN2S/c11-9-4-2-1-3-7(9)5-8-6-13-10(12)14-8/h1-4,6H,5H2,(H2,12,13)
• InChI Key： AZSAJPPZQCIVPK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC1=CN=C(N)S1

Computed Properties

• Exact Mass: 224.01767
• Monoisotopic Mass: 224.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 38.91

5-[(2-chlorophenyl)methyl]-1,3-thiazol-2-amine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles